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Compound of Interest

Compound Name: 2'-Bromo-4'-fluoroacetophenone

Cat. No.: B118180

This document provides immediate, essential safety and logistical information for handling 2'-
Bromo-4'-fluoroacetophenone (CAS No: 403-29-2). The following procedures are designed
for researchers, scientists, and drug development professionals to ensure safe handling,
storage, and disposal of this hazardous chemical.

Chemical Identifier and Properties

Property Value Source
CAS Number 403-29-2 [11[2]
Molecular Formula C8H6BrFO [2]
Molecular Weight 217.04 g/mol [31[4]

Beige to white to light yellow
Appearance [2][5]
powder or crystal

Melting Point 46-49 °C/114.8-120.2 °F [2][3][4]
Boiling Point 150 °C /302 °F @ 12 mmHg [2][3][4]
Flash Point >110°C/> 230 °F [2]

Hazard ldentification and Classification
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
) H314: Causes
Skin )
) o severe skin
Corrosion/Irritatio 1B GHSO05 Danger
burns and eye
n
damage.[2][3][4]
) H314: Causes
Serious Eye )
severe skin
Damage/Eye 1 GHSO05 Danger
o burns and eye
Irritation

damage.[2]

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.1200).[2] It is also described as a lachrymator, a substance that causes tearing.

[6]

Operational Plan: Handling and Personal Protective
Equipment

Adherence to the following operational procedures is mandatory to minimize risk and ensure a

safe laboratory environment.

Engineering Controls

o Ventilation: All handling of 2'-Bromo-4'-fluoroacetophenone must be conducted in a

properly functioning chemical fume hood.[2] Engineering controls, such as process isolation

or enclosure and well-designed ventilation systems, should be prioritized to control

hazardous material at the source.[6]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling this corrosive compound.
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Body Part Required PPE Specifications
Must conform to European
standard EN 166 or OSHA's
Safety goggles and a face )
Eyes/Face ) eye and face protection
shield _ _
regulations in 29 CFR
1910.133.[6][7]
_ _ Inspect gloves for integrity
Hands Chemical-resistant gloves
before use.[6]
Body Protective clothing To prevent skin contact.

Respiratory

Respirator with appropriate

filter

Required when dust or vapors
may be generated. A type P3
(EN 143) or N95 (US) dust

mask is recommended.[3][4]

Handling Protocol

e Preparation:

o Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

o Assemble all necessary equipment and reagents before starting.

o Don all required personal protective equipment.[2]

e Handling:

o Avoid direct contact with the skin and eyes.

o Do not breathe in dust or vapors.[2][5]

o Minimize dust generation and accumulation.[2]

o Keep the container tightly closed when not in use.[2]

e Post-Handling:
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o Wash hands thoroughly with soap and water after handling and before breaks.[2]

o Contaminated work clothing should not be allowed out of the workplace and must be

washed before reuse.[2][5][8]

Emergency Procedures

First-Aid Measures

Exposure Route

First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[2]

Skin Contact

Take off immediately all contaminated clothing.
Wash off immediately with plenty of water for at
least 15 minutes. Seek immediate medical

attention.[2]

Remove to fresh air. If breathing is difficult, give
oxygen. If not breathing, give artificial

respiration. Do not use the mouth-to-mouth

Inhalation
method if the victim ingested or inhaled the
substance. Seek immediate medical attention.
[2]
Do NOT induce vomiting. Rinse mouth with
water. Call a physician or poison control center
Ingestion immediately.[2] Ingestion can cause severe

swelling and damage to delicate tissues, with a

danger of perforation.[2]

Spill and Leak Procedures
e Minor Spills:

o Ensure adequate ventilation.
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o Wear appropriate PPE.

o Sweep up the solid material, avoiding dust formation, and shovel it into a suitable, labeled
container for disposal.[6]

e Major Spills:

o Evacuate personnel to a safe area.

o Prevent further leakage or spillage if it is safe to do so.[6]
Storage and Disposal Plan
Storage
» Store in a cool, dry, and well-ventilated area.
o Keep containers tightly closed.[2]
o Store in a designated corrosives area and keep refrigerated.[2]
» Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2]
» Store in a corrosive-resistant container with a resistant inner liner.[5]
Disposal

o Disposal of 2'-Bromo-4'-fluoroacetophenone and its containers must be done in
accordance with local, regional, and national hazardous waste regulations.[2]

e This chemical should be disposed of at an approved waste disposal plant.[2][5]
e Do not empty into drains or release into the environment.[2][9]

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste to ensure complete and accurate classification.[2]

Workflow for Safe Handling
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Workflow for Safe Handling of 2'-Bromo-4'-fluoroacetophenone

Preparation

Step 1

Don PPE
(Goggles, Face Shield, Gloves, Lab Coat, Respirator)

Handling in Fume Hood  plakabaatats

Post-Handling Post-Handling If Incident Occurs

Secure Storage
(Cool, Dry, Ventilated, Corrosives Area)

Decontamination & Cleanup Emergency Response

(Spill or Exposure)

Waste Disposal
(Approved Hazardous Waste)

Click to download full resolution via product page

Caption: Safe handling workflow from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromo-4'-fluoroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
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2-bromo-4-fluoroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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